Cas no 37943-54-7 (8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane)

8-Benzyl-1,4-dioxa-8-azaspiro[4.5]decane is a heterocyclic compound featuring a spirocyclic structure with a benzyl-substituted nitrogen atom. Its unique molecular framework, combining a dioxolane ring and an azaspiro core, makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The compound’s rigid spirocyclic architecture enhances stability while providing steric control in reactions. The benzyl group offers additional functionalization potential, enabling further derivatization. Its balanced lipophilicity and electron-rich nitrogen center make it suitable for applications in medicinal chemistry, such as scaffold modification or as a precursor for bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to oxidation.
8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane structure
37943-54-7 structure
Product Name:8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
CAS No:37943-54-7
MF:C14H19NO2
MW:233.30616402626
MDL:MFCD00997644
CID:309107
PubChem ID:726449
Update Time:2025-06-11

8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

    • 7-Benzyl-1,4-dioxa-7-aza-spiro[4.5]decane
    • 1,4-Dioxa-8-azaspiro[4.5]decane,8-(phenylmethyl)-
    • 1-benzyl-4,4-ethylenedioxypiperidine
    • 7-BENZYL-1,4-DIOXA-7-AZASPIRO[4.5]DECANE
    • 8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
    • 8-Benzyl-1,4-dioxa-8-azaspiro(4.5)decane
    • 8-Benzyl-1,4-dioxa-8-azaspiro[4,5]decane
    • AKOS000523951
    • 8-(Phenylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane
    • 37943-54-7
    • 8-benzyl-1,4-dioxa-8-aza-spiro [4,5] decane
    • Oprea1_294078
    • AB10329
    • Oprea1_125025
    • NS00056434
    • AOAMQMAEEUONRT-UHFFFAOYSA-N
    • 8-benzyl-1,4-dioxa-8-azaspiro [4,5] decane
    • 1325761-63-4
    • 1,4-Dioxa-8-azaspiro[4.5]decane, 8-(phenylmethyl)-
    • SCHEMBL11686136
    • EINECS 253-727-2
    • DTXSID301236974
    • MDL: MFCD00997644
    • Inchi: 1S/C14H19NO2/c1-2-4-13(5-3-1)12-15-8-6-14(7-9-15)16-10-11-17-14/h1-5H,6-12H2
    • InChI Key: AOAMQMAEEUONRT-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCN(CC1C=CC=CC=1)CC2

Computed Properties

  • Exact Mass: 233.14200
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 335.1±42.0 ºC (760 Torr),
  • Flash Point: 120.4±16.5 ºC,
  • Refractive Index: 1.573
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 21.70000
  • LogP: 1.96340
  • pka: 9.12±0.20(Predicted)

8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane Security Information

  • Storage Condition:2-8°C

8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A289000337-1g
7-Benzyl-1,4-dioxa-7-aza-spiro[4.5]decane
37943-54-7 95%
1g
$550.00 2023-09-02
Chemenu
CM138910-1g
7-benzyl-1,4-dioxa-7-azaspiro[4.5]decane
37943-54-7 95%
1g
$580 2021-08-05
Chemenu
CM138910-1g
7-benzyl-1,4-dioxa-7-azaspiro[4.5]decane
37943-54-7 95%
1g
$*** 2023-05-30
eNovation Chemicals LLC
D297239-5g
8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
37943-54-7 95%
5g
$395 2024-05-24
eNovation Chemicals LLC
Y0976338-1g
8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
37943-54-7 95%
1g
$510 2024-08-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00015-1G
8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
37943-54-7 95%
1g
¥ 2,976.00 2023-04-13
eNovation Chemicals LLC
D297239-5g
8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
37943-54-7 95%
5g
$395 2025-02-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00015-100mg
8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
37943-54-7 95%
100mg
¥875.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00015-250mg
8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
37943-54-7 95%
250mg
¥1166.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBES00015-500mg
8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane
37943-54-7 95%
500mg
¥1950.0 2024-04-19

Additional information on 8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane

Comprehensive Overview of 8-Benzyl-1,4-dioxa-8-azaspiro[4.5]decane (CAS No. 37943-54-7): Properties, Applications, and Industry Insights

8-Benzyl-1,4-dioxa-8-azaspiro[4.5]decane (CAS No. 37943-54-7) is a specialized heterocyclic compound featuring a unique spirocyclic structure that combines benzyl, dioxa, and aza functional groups. This molecular architecture grants it versatile chemical properties, making it valuable in pharmaceutical intermediates, agrochemical research, and material science. With the growing demand for spirocyclic compounds in drug discovery—driven by their conformational rigidity and bioavailability—this compound has garnered significant attention from researchers and industry professionals alike.

The compound’s IUPAC name reflects its intricate framework: a 1,4-dioxa-8-azaspiro[4.5]decane core with a benzyl substituent at the 8-position. Its CAS registry number (37943-54-7) ensures precise identification in global chemical databases. Recent studies highlight its potential as a building block for neuroactive agents and catalysts, aligning with trends in sustainable chemistry and green synthesis. Users searching for "spirocyclic ether applications" or "benzyl-protected heterocycles" will find this compound particularly relevant.

In pharmaceutical contexts, 8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane serves as a precursor for N-heterocyclic scaffolds, which are pivotal in designing CNS-targeting drugs. Its oxygen-nitrogen spirocycle enhances metabolic stability, a key focus in modern medicinal chemistry. Parallelly, material scientists exploit its rigid backbone to develop high-performance polymers with tailored thermal properties. These dual applications address trending queries like "spiro compounds in drug design" and "advanced polymer monomers."

Synthetic routes to CAS No. 37943-54-7 often involve cyclocondensation or ring-closing reactions, with emphasis on atom economy—a hotspot in green chemistry. Analytical techniques such as NMR, HPLC, and mass spectrometry confirm its purity, critical for compliance with REACH and other regulatory standards. Industry reports link its demand to the rise of bioactive small molecules, reflecting broader shifts toward precision medicine and functional materials.

Beyond labs, 8-benzyl-1,4-dioxa-8-azaspiro[4.5]decane sparks interest in academic research on molecular recognition and supramolecular chemistry. Its three-dimensional geometry enables selective interactions with biomolecules, a topic frequently searched alongside "host-guest chemistry." As industries prioritize scalable synthesis and low-toxicity alternatives, this compound’s profile aligns with ESG (Environmental, Social, Governance) goals, further boosting its commercial appeal.

In summary, 37943-54-7 represents a nexus of innovation across disciplines. Its structural uniqueness and adaptability to high-value applications ensure its prominence in scientific literature and patent filings. For those exploring "aza-spirocyclic derivatives" or "multifunctional heterocycles," this compound offers a compelling case study in modern chemical R&D.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.